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Compound of Interest

Compound Name: 4-Ethyl-5-oxooctanal

Cat. No.: B15439509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the currently available information

on 4-Ethyl-5-oxooctanal, a chemical compound with potential applications in research and

development. This document summarizes its commercial availability, key chemical properties,

and highlights the current gaps in the scientific literature regarding its synthesis, biological

activity, and potential mechanisms of action.

Commercial Availability
4-Ethyl-5-oxooctanal is available for purchase from at least one specialized chemical supplier.

The following table outlines the known commercial source and associated product identifiers.

Supplier Product Name CAS Number Molecular Formula

JHECHEM CO LTD 4-Ethyl-5-oxooctanal 75424-66-7 C10H18O2

Table 1: Commercial Supplier Information for 4-Ethyl-5-oxooctanal.[1]

Chemical and Physical Properties
The fundamental chemical and physical properties of 4-Ethyl-5-oxooctanal have been

computed and are available in public databases. These properties are essential for handling,

storage, and experimental design.
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Property Value Source

Molecular Weight 170.25 g/mol PubChem[2][3]

Molecular Formula C10H18O2 PubChem[2][3]

CAS Number 75424-66-7 PubChem[2][3]

IUPAC Name 4-ethyl-5-oxooctanal PubChem[3]

InChI Key
SWPUHZZLJMOBBX-

UHFFFAOYSA-N
PubChem[3]

Table 2: Key Chemical and Physical Properties of 4-Ethyl-5-oxooctanal.

Experimental Protocols and Methodologies
A thorough search of the scientific literature did not yield any specific, detailed experimental

protocols for the synthesis, purification, or application of 4-Ethyl-5-oxooctanal. While general

methods for the synthesis of related oxo-aldehydes may be applicable, no procedures explicitly

describing the preparation of this compound have been published.

Signaling Pathways and Biological Activities
Currently, there is a significant lack of information in the public domain regarding the biological

activity of 4-Ethyl-5-oxooctanal. No studies have been identified that investigate its potential

role in any signaling pathways or its pharmacological effects. The diagram below illustrates this

knowledge gap.
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Synthesis & Characterization

Biological Investigation

Unknown Precursors Synthesis Protocol[Data Not Available] 4-Ethyl-5-oxooctanal[Data Not Available] Purification & Analysis[Data Not Available]

Biological Target(s)

[Data Not Available]

Signaling Pathway(s)[Data Not Available] Pharmacological Effect(s)[Data Not Available]

Click to download full resolution via product page

Figure 1: Knowledge Gap in 4-Ethyl-5-oxooctanal Research.

Future Research Directions
The commercial availability of 4-Ethyl-5-oxooctanal presents an opportunity for the scientific

community to explore its properties and potential applications. Key areas for future

investigation include:

Development and publication of a robust synthesis protocol. This would enable wider access

and standardization of the material for research purposes.

Comprehensive characterization using modern analytical techniques (NMR, MS, IR, etc.) to

confirm its structure and purity.

Screening for biological activity in various in vitro and in vivo models to identify potential

therapeutic applications.

Investigation of its mechanism of action to understand how it interacts with biological

systems at the molecular level.
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In conclusion, 4-Ethyl-5-oxooctanal is a readily available chemical entity with largely

unexplored scientific potential. This guide provides the foundational information currently

available and highlights the significant opportunities for novel research in the fields of

chemistry, biology, and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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